4-nitro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide

• IUPAC Name: 4-nitro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide
• InChI: InChI=1S/C22H15N3O3S/c26-21(16-8-12-19(13-9-16)25(27)28)23-18-10-6-15(7-11-18)20-14-29-22(24-20)17-4-2-1-3-5-17/h1-14H,(H,23,26)
• InChI Key: AYVDRTRYVHQNFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H15N3O3S
• Molecular Weight: 401.4 g/mol

Description

“4-nitro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide” is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. Thiazoles are known for their diverse biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

Thiazoles have a planar ring structure and exhibit aromaticity characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types but also shield the nucleophilicity of nitrogen.

Scientific Research Applications

Antioxidant Activity

. They can neutralize free radicals in the body, which may reduce oxidative stress and potentially prevent chronic diseases.

Analgesic Activity

. They could potentially be used in the development of new pain medications.

Anti-inflammatory Activity

. They could be used in the treatment of conditions characterized by inflammation.

Antimicrobial and Antifungal Activities

. They could be used in the development of new antimicrobial and antifungal drugs.

Antiviral Activity

. They could potentially be used in the development of new antiviral medications.

Diuretic Activity

. They could potentially be used in the treatment of conditions like hypertension and edema.

Anticonvulsant Activity

. They could be used in the treatment of conditions like epilepsy.

Antitumor or Cytotoxic Activity

. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets to induce their effects . The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The physico-chemical properties of thiazole derivatives, such as their solubility in various solvents, may influence their action and stability .